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Submarine groundwater discharge (SGD) is a significant pathway for the transport of water and
dissolved constituents from land to the coastal ocean.[1] Quantifying this flux is crucial for
understanding coastal biogeochemical cycles and managing coastal water resources. Radium-
228 (?28Ra), a naturally occurring radioisotope, has emerged as a powerful tracer for identifying
and quantifying SGD.[1][2]

The utility of 222Ra in SGD studies stems from several key properties. Primarily, its
concentration is typically much higher in groundwater—especially saline groundwater—than in
surface seawater.[3] This significant concentration gradient makes even a small influx of
groundwater detectable in the coastal zone. Radium is produced in sediments and aquifer
materials from the decay of its parent, Thorium-232 (232Th), and is readily mobilized into the
agueous phase, particularly in saline environments.[1]

With a half-life of 5.75 years, 222Ra is well-suited for studying coastal processes that occur over
months to years.[1][3] Furthermore, once it enters the ocean, 28Ra behaves conservatively,
meaning it is not significantly removed by biological or chemical processes, simplifying its use
in mass balance models.[2] By constructing a mass balance for 222Ra in a coastal water body,
researchers can estimate the unknown flux from SGD required to maintain the observed
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inventory of 228Ra.[2][4] This approach considers known sources, such as riverine input and
diffusion from sediments, and sinks, like radioactive decay and mixing with offshore waters.[4]

Data Presentation

The following tables summarize quantitative data from various studies, illustrating the typical
activities of 228Ra in different water bodies and calculated SGD fluxes.

Table 1. Comparison of Radium-228 Activities in Groundwater and Seawater

. Groundwater 22Ra  Seawater ?Ra
Location o o Reference Study
Activity (dpm/100L) Activity (dpm/100L)

~5 times higher than _
Dongshan Bay Variable [3]
surface seawater

Yellow Sea Not specified Not specified [5]
] Compiled from 552 Compiled from global
Global Estimate [6]
samples data
Indian River Bay, DE, Data collected via
Data collected [71[8]
USA seepage meters

Table 2: Estimated Submarine Groundwater Discharge (SGD) Fluxes Using Radium-228
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Estimated SGD

Location Method Reference Study
Flux
1.3+0.3x 10V _
Global Ocean Numerical Model [6]
dpm/yr (228Ra flux)
Atlantic Ocean 2—4 x 1013 m3/yr 28Ra Inventory [3]
Volumetrically
Mediterranean Sea important, larger than 228Ra Mass Balance [2]

riverine discharge

Long Island Sound,
USA (Summer 2010)

3.3£0.7 x 103 L/yr

228Ra Mass Balance [9][10]

Laizhou Bay, China

(2.07 + 1.04) x 108
m3/d

180 and 222Ra Mass

[11]
Balance

Yellow Sea

At least 40% of river-

water input

228Ra and 22°Ra Mass

5
Balance ]

Experimental Protocols

The quantification of SGD using 226Ra involves a series of steps from sample collection to data

analysis. Below are detailed methodologies for the key experiments.

Sample Collection

Objective: To collect representative samples of coastal seawater, potential SGD endmembers

(groundwater), and other relevant water bodies (e.qg., rivers).

Materials:

e GPS-enabled device for recording sampling locations.

e Conductivity-Temperature-Depth (CTD) profiler.

o Water sampling device (e.g., Niskin bottles for seawater, submersible pump for groundwater

wells).
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Seepage meters and minipiezometers for direct SGD sampling.[7][8]

Large-volume containers (e.g., 20-200 L carboys) for water samples.

Filtration apparatus (e.g., 0.45 um filter).

Nitric acid (HNOs) for sample preservation.

Protocol:

e Seawater Sampling:

[¢]

Conduct a survey of the study area to map the distribution of salinity and temperature
using a CTD.

Collect large-volume surface and, if applicable, bottom water samples at multiple
locations, covering a gradient from the shore to offshore.

Record the precise location (latitude, longitude) and time of each sample collection.
Filter the water samples through a 0.45 um filter to remove particulate matter.

Acidify the filtered water to a pH < 2 with concentrated nitric acid to prevent adsorption of
radium to container walls.

e Groundwater (SGD Endmember) Sampling:

o

Identify potential groundwater discharge zones (e.g., beaches, intertidal zones).
Install minipiezometers or use existing wells to collect groundwater samples.[7]

Alternatively, deploy seepage meters on the seabed to directly capture discharging
groundwater over a tidal cycle.[7][8]

Measure the salinity of the collected groundwater.

Filter and preserve the groundwater samples in the same manner as the seawater
samples.
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Radium Preconcentration from Water Samples

Objective: To extract radium isotopes from large-volume water samples onto a substrate for
subsequent analysis.

Materials:

» Manganese (Mn)-impregnated acrylic fiber or cartridges.

e Pump and tubing system to pass water through the fiber/cartridge.
o Flow meter to record the volume of water processed.

Protocol:

Pass a known, large volume of the filtered and acidified water sample (typically 50-200 L)
through a column packed with Mn-impregnated acrylic fiber at a controlled flow rate.

Radium isotopes in the water will be quantitatively adsorbed onto the Mn-oxide coating of the
fiber.

Record the total volume of water that has passed through the fiber using a flow meter.

After extraction, rinse the fiber with radium-free deionized water to remove salts.

Partially dry the fiber, seal it in a sample container, and label it for transport to the laboratory.

Radium-228 Analysis by Gamma Spectrometry

Obijective: To determine the activity of 222Ra by measuring the gamma emissions of its short-
lived daughter, Actinium-228 (228Ac).[12]

Materials:
e High-Purity Germanium (HPGe) well-type detector.[13]
e Lead shielding for the detector to reduce background radiation.

o Appropriate sample containers for the detector geometry.
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» Calibration standards for energy and efficiency.
Protocol:

» Place the Mn-fiber sample into a sealed, airtight container and allow it to sit for
approximately 30 hours to ensure secular equilibrium between 28Ra and its daughter, 228Ac
(half-life of 6.15 hours).[14]

o Place the sealed sample in the HPGe detector.

e Acquire a gamma spectrum for a sufficient counting time (typically 24-48 hours) to achieve
adequate counting statistics.

« ldentify and quantify the gamma-ray peaks of 222Ac. The most prominent peaks are at 338.3
keV, 911.2 keV, and 969.0 keV.[14][15]

e The activity of 222Ra is determined from the measured activity of 222Ac, corrected for the
detector efficiency, the volume of water sampled, and the chemical recovery of radium on the
Mn-fiber (often determined using a yield tracer like Barium-133).

Radium-228 Mass Balance Calculation

Obijective: To calculate the SGD flux based on the measured 222Ra activities.
Protocol:

o Establish the Mass Balance Equation: A steady-state mass balance for 28Ra in the coastal
system can be expressed as:

o FSGD + Frivers + Fsediments = Fdecay + Fmixing
e Quantify Each Term:

o FSGD (Flux from SGD): This is the unknown to be calculated. It is the product of the SGD
water flux (QSGD) and the 228Ra activity in the groundwater endmember (AGW).

o Frivers (Flux from Rivers): Calculated by multiplying the river discharge rate by the
measured 222Ra activity in river water.
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o Fsediments (Flux from Sediments): This diffusive flux from bottom sediments can be
estimated from sediment core incubations or porewater 222Ra profiles.

o Fdecay (Loss due to Radioactive Decay): Calculated by multiplying the total inventory of
228Ra in the study area by its decay constant (A = In(2) / 5.75 years). The inventory is the
average 228Ra activity in the water column multiplied by the volume of the study area.

o Fmixing (Loss due to Mixing): Represents the flux of 222Ra out of the study area due to
mixing with offshore waters. This is often the most challenging term to constrain and can
be estimated using a mixing model based on salinity or by multiplying the water exchange
rate with the offshore 228Ra activity gradient.[4][9]

e Solve for SGD: Rearrange the equation to solve for FSGD.

» Calculate Volumetric SGD: Divide FSGD (in dpm/day) by the average 228Ra activity of the
groundwater endmember (AGW, in dpm/m3) to obtain the volumetric SGD flux (QSGD, in
m3/day).

Mandatory Visualization
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Caption: Experimental workflow for SGD studies using Radium-228.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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